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Compound of Interest

Compound Name: DSPE-succinic acid

Cat. No.: B12397511 Get Quote

For scientists and professionals in drug development, 1,2-distearoyl-sn-glycero-3-

phosphoethanolamine-N-[succinyl(polyethylene glycol)]—commonly abbreviated as DSPE-
succinic acid—is a critical component in the formulation of advanced drug delivery systems.

Its unique structure, featuring a phospholipid anchor and a terminal carboxylic acid group,

makes it an invaluable tool for creating functionalized liposomes and nanoparticles. This

technical guide provides a comprehensive overview of commercial sources, key quality

considerations, and detailed protocols for the application of DSPE-succinic acid in research

settings.

Commercial Sources and Specifications
A variety of suppliers offer DSPE-succinic acid for research purposes. When selecting a

supplier, it is crucial to consider not only the cost but also the purity, consistency, and available

documentation. The following table summarizes key information for several prominent

commercial sources.
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Supplier
Product
Name

Purity
Molecular
Weight (
g/mol )

CAS
Number

Available
Quantitie
s

Storage
Condition
s

BroadPhar

m

DSPE-

succinic

acid

≥98% 848.2
248253-

94-3

100 mg,

250 mg,

500 mg

-20°C

MedchemE

xpress

DSPE-

succinic

acid

Not

specified
848.14

248253-

94-3

5 mg and

larger sizes

-20°C (1

month),

-80°C (6

months)[1]

Tebubio

DSPE-

succinic

acid

Reagent

Grade
848.16

248253-

94-3

100 mg,

250 mg,

500 mg

-20°C[2]

InvivoChe

m

DSPE-

succinic

acid

≥98%
Not

specified

248253-

94-3

100 mg,

500 mg

Not

specified

MyBioSour

ce

DSPE

biochemica

l

Research

Grade

Not

specified

Not

specified
Varies

Powder:

-20°C for 3

years[3]

Experimental Protocols
The utility of DSPE-succinic acid lies in its ability to be incorporated into a lipid bilayer and

subsequently conjugated to various molecules via its terminal carboxyl group. Below are

detailed methodologies for key experimental procedures.

Liposome Formulation using Thin-Film Hydration
The thin-film hydration method is a common technique for preparing liposomes incorporating

DSPE-succinic acid.

Materials:

Primary phospholipid (e.g., DSPC, DPPC)
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Cholesterol

DSPE-succinic acid

Chloroform or a chloroform/methanol mixture

Hydration buffer (e.g., phosphate-buffered saline, PBS)

Extruder with polycarbonate membranes of desired pore size

Procedure:

Lipid Film Preparation:

Dissolve the primary phospholipid, cholesterol, and DSPE-succinic acid in chloroform in

a round-bottom flask at the desired molar ratio.

Remove the organic solvent using a rotary evaporator to form a thin lipid film on the flask

wall.

Further dry the film under a vacuum for at least 2 hours to remove residual solvent.

Hydration:

Hydrate the dry lipid film with the chosen aqueous buffer by vortexing or gentle agitation.

This results in the formation of multilamellar vesicles (MLVs).

Extrusion:

To obtain unilamellar vesicles of a defined size, subject the MLV suspension to extrusion

through polycarbonate membranes with a specific pore size (e.g., 100 nm). This process is

typically repeated 10-20 times.

Bioconjugation via EDC/NHS Chemistry
The terminal carboxyl group of DSPE-succinic acid can be activated using 1-ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysulfosuccinimide (sulfo-NHS) to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b12397511?utm_src=pdf-body
https://www.benchchem.com/product/b12397511?utm_src=pdf-body
https://www.benchchem.com/product/b12397511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


facilitate covalent bonding with amine-containing molecules such as peptides, proteins, or

small molecule drugs.

Materials:

Liposomes containing DSPE-succinic acid

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Activation Buffer (e.g., 0.1 M MES, pH 4.5-5.0)

Coupling Buffer (e.g., PBS, pH 7.2-7.5)

Amine-containing ligand (peptide, protein, etc.)

Quenching solution (e.g., hydroxylamine)

Purification system (e.g., size exclusion chromatography)

Procedure:

Activation of Carboxyl Groups:

Resuspend the DSPE-succinic acid-containing liposomes in Activation Buffer.

Add EDC and sulfo-NHS to the liposome suspension. A typical molar ratio is a 10-50 fold

excess of EDC and sulfo-NHS relative to the amount of DSPE-succinic acid.

Incubate the reaction for 15-30 minutes at room temperature.

Removal of Excess Activation Reagents (Optional but Recommended):

Remove excess EDC and sulfo-NHS by passing the activated liposomes through a

desalting column equilibrated with Coupling Buffer.

Conjugation to Amine-Containing Ligand:
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Immediately add the amine-containing ligand to the activated liposome suspension. The

pH should be adjusted to 7.2-7.5 for optimal coupling.

Allow the reaction to proceed for 2-4 hours at room temperature or overnight at 4°C with

gentle mixing.

Quenching the Reaction:

Add a quenching solution, such as hydroxylamine, to a final concentration of 10-50 mM to

deactivate any remaining active esters.

Purification:

Purify the ligand-conjugated liposomes from unconjugated ligands and reaction

byproducts using size exclusion chromatography or dialysis.

Mandatory Visualizations
Logical Workflow for Supplier Selection
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Workflow for DSPE-Succinic Acid Supplier Selection

Define Research Needs

Specify Required Purity (e.g., >98%) Determine Required Quantity Identify Necessary Documentation (CoA, SDS)

Identify Potential Suppliers

Evaluate and Compare Suppliers

Online Databases & Search Engines Colleague Recommendations

Compare Product Specifications Compare Pricing and Shipping Costs Check for Reviews or Citations Request Quotations

Select Supplier and Procure

Click to download full resolution via product page

Caption: A logical workflow for selecting a commercial supplier of DSPE-succinic acid.

Experimental Workflow for Targeted Liposome
Formulation
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Experimental Workflow for Targeted Liposome Formulation

Liposome Formulation

Bioconjugation

Purification & Characterization
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Quench Reaction
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Caption: A typical experimental workflow for creating targeted liposomes using DSPE-succinic
acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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